3-Oxa-1-azaspiro[4.4]nonane-2,4-dione

• IUPAC Name: 3-oxa-1-azaspiro[4.4]nonane-2,4-dione
• InChI: InChI=1S/C7H9NO3/c9-5-7(3-1-2-4-7)8-6(10)11-5/h1-4H2,(H,8,10)
• InChI Key: JPIJBNGQJCBLKN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)C(=O)OC(=O)N2
• Molecular Formula: C7H9NO3
• DSSTOX Substance ID: DTXSID20702175
• Molecular Weight: 155.15 g/mol
• CAS RN: 3253-44-9

Description

3-Oxa-1-azaspiro[4.4]nonane-2,4-dione is a chemical compound with the molecular formula C7H9NO3. It has a molecular weight of 155.15.

Synthesis Analysis

Efficient methods for the synthesis of 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives possessing an unsaturated pyrrolidine cycle have been developed. These methods afford intermediates and target compounds in high yields without requiring additional purification.

Molecular Structure Analysis

The IUPAC name for this compound is this compound. The InChI code is 1S/C7H9NO3/c9-5-7(3-1-2-4-7)8-6(10)11-5/h1-4H2,(H,8,10).

Chemical Reactions Analysis

The compound has been found to catalyze the enzymatic transesterification reaction. Derivatives of 1,3,7-triazaspiro[4.4]nonane-2,4-dione with a substituted N-methylamino group at position 9 are inhibitors of matrix metalloproteinases.

Physical And Chemical Properties Analysis

The compound has a melting point of 128-129°C. It is a powder in physical form.

Scientific Research Applications

Synthesis Methods

3-Oxa-1-azaspiro[4.4]nonane-2,4-dione and its derivatives are synthesized through various methods, contributing to the field of organic chemistry. For instance, a one-pot synthesis of 2-oxa-7-azaspiro[4.4]nonane-8,9-diones using Mn(III)-based oxidation illustrates an efficient method for creating these compounds (Huynh, Nguyen, & Nishino, 2017). Similarly, the synthesis of racemic 1-azaspiro[4.4]nonane-2,6-dione from cyclopentanone, resolved into enantiomers, demonstrates the versatility in creating specific molecular configurations (Nagasaka, Sato, & Saeki, 1997).

Structural and Physicochemical Studies

Extensive structural and physicochemical analyses have been conducted on these compounds. For example, the crystallographic and molecular mechanics study of imidooxy anticonvulsants related to 2-azaspiro[4.4]nonane-1,3-dione provides insights into their molecular conformations and potential applications (Ciechanowicz-rutkowska et al., 1997).

Biological Activities and Applications

Research has also focused on the biological activities of these compounds. For instance, the isolation of novel metabolites with a 1-oxa-7-azaspiro[4.4]non-2-ene-4,6-dione core from the pathogenic fungus Wilsonomyces carpophilus highlights the potential for discovering new bioactive substances (Narmani et al., 2018). Furthermore, the synthesis and antitumor activity study of novel 1-oxa-4-azaspiro[4.5]deca-6,9-diene-3,8-dione derivatives show the potential for these compounds in developing new cancer therapies (Yang et al., 2019).

Conformational Studies

Studies like the synthesis and crystallographic analysis of certain spiro compounds, including N-substituted azaspirodiones, contribute to understanding the molecular geometry and potential reactivity of these compounds (El-Telbany, Ghoneim, & Khalifa, 1976).

Novel Synthetic Approaches

Innovative synthetic approaches are also a focus, such as the synthesis of a spirocyclic oxetane-fused benzimidazole, demonstrating the versatility of these compounds in creating new molecular architectures (Gurry, McArdle, & Aldabbagh, 2015).

Mechanism of Action

Target of Action

The primary targets of 3-Oxa-1-azaspiro[4More research is needed to identify the specific molecular targets and their roles in the mechanism of action of this compound .

Mode of Action

The mode of action of 3-Oxa-1-azaspiro[4It has been suggested that the compound may undergo a phosphine-catalyzed [3 + 2] annulation reaction . This reaction could potentially lead to changes in the compound’s structure and its interaction with its targets .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 3-Oxa-1-azaspiro[4These properties are crucial for understanding the compound’s bioavailability and its overall pharmacokinetic profile .

Result of Action

The molecular and cellular effects of 3-Oxa-1-azaspiro[4Understanding these effects would provide insights into the compound’s therapeutic potential and its mechanism of action .

Safety and Hazards

The compound has been classified under GHS07 for safety. The hazard statements include H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.